6-oxo-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,4,5,6-tetrahydropyridazine-3-carboxamide

• IUPAC Name: 6-oxo-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-4,5-dihydro-1H-pyridazine-3-carboxamide
• InChI: InChI=1S/C13H12N6O4/c20-9-4-3-8(17-18-9)13(22)15-6-10-16-11(19-23-10)7-2-1-5-14-12(7)21/h1-2,5H,3-4,6H2,(H,14,21)(H,15,22)(H,18,20)
• InChI Key: YQNIRHAKHQHDJA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NN=C1C(=O)NCC2=NC(=NO2)C3=CC=CNC3=O
• Molecular Formula: C13H12N6O4
• Molecular Weight: 316.27 g/mol

Description

6-oxo-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,4,5,6-tetrahydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C13H12N6O4 and its molecular weight is 316.277. The purity is usually 95%.
BenchChem offers high-quality 6-oxo-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,4,5,6-tetrahydropyridazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-oxo-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,4,5,6-tetrahydropyridazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research in the area of synthetic organic chemistry has led to the development of various novel heterocyclic compounds. For instance, the synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols as new fused heterobicycles, which are structurally related to the compound , has been explored. These efforts highlight the importance of creating new chemical entities with potential biological activities (P. Karthikeyan, V. Vijayakumar, S. Sarveswari, 2014).

Potential Applications in Drug Discovery

The search for new therapeutic agents often leads to the investigation of compounds with unique structural features. For example, imidazo[1,2-b]pyridazine derivatives have been identified as potent, selective, and orally active inhibitors, which are evaluated for their metabolic stability and potential as therapeutic agents (Chunjian Liu et al., 2019). These findings demonstrate the relevance of complex heterocyclic compounds in the development of new drugs.

Biological Activities and Screening

The synthesis and in vitro pharmacological screening of various derivatives, such as 3, 4-dihydropyrimidin-2-one derivatives, provide insights into their antimicrobial and antioxidant activities. This research is crucial for identifying compounds with potential therapeutic benefits (B. Dey et al., 2022).